Cas no 20354-61-4 (2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro-)
20354-61-4 structure
Product Name:2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro-
CAS No:20354-61-4
MF:C9H19N3
MW:169.267261743546
CID:1393004
PubChem ID:12262440
Update Time:2025-04-20
2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro-
- 5-(1,4,5,6-tetrahydropyrimidin-2-yl)pentan-1-amine
- DTXSID30482956
- 20354-61-4
-
- Inchi: 1S/C9H19N3/c10-6-3-1-2-5-9-11-7-4-8-12-9/h1-8,10H2,(H,11,12)
- InChI Key: GVDCGVIKRDYSSU-UHFFFAOYSA-N
- SMILES: N1CCCN=C1CCCCCN
Computed Properties
- Exact Mass: 169.15807
- Monoisotopic Mass: 169.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.41
2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
20354-61-4 (2-Pyrimidinepentanamine, 1,4,5,6-tetrahydro-) Related Products
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